N-(2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]oxy}ethyl)biphenyl-4-carboxamide

• IUPAC Name: N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-4-phenylbenzamide
• InChI: InChI=1S/C27H25N3O3/c1-2-32-24-14-12-22(13-15-24)25-16-17-26(30-29-25)33-19-18-28-27(31)23-10-8-21(9-11-23)20-6-4-3-5-7-20/h3-17H,2,18-19H2,1H3,(H,28,31)
• InChI Key: ZJPPKDRKTDJBMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol

Description

N-(2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]oxy}ethyl)biphenyl-4-carboxamide, also known as GSK2330672, is a novel small molecule inhibitor that has been developed by GlaxoSmithKline for the treatment of various diseases. This compound has shown promising results in preclinical studies and has the potential to be used in the treatment of cancer, inflammation, and autoimmune diseases.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Research on novel thieno[2,3-c]pyridazines, starting from a compound with similarities in structure, highlighted the synthesis and evaluation of antibacterial activities. These compounds were synthesized via various chemical reactions and tested against different bacterial strains, showcasing their potential in developing new antibacterial agents (Al-Kamali et al., 2014).

Esterification of Carboxylic Acids

• A study on (6-oxo-6H-pyridazin-1-yl)phosphoric acid diethyl esters demonstrated their efficiency as coupling agents for esterification of carboxylic acids and alcohols. This research presents the compound's utility in facilitating chemical reactions, potentially indicating a broad range of applications in synthetic chemistry (Won et al., 2007).

Antimicrobial Activity Evaluation

• The antimicrobial activity of new 1,2,4-triazol-3-one derivatives, synthesized from compounds structurally related to the query compound, was assessed. This study contributes to understanding the antimicrobial potential of such molecules, which could lead to new therapeutic agents (Fandaklı et al., 2012).

Synthesis and Characterization for Antimicrobial Evaluation

• Research on the synthesis of new pyrazole and pyrazolopyrimidines, including antimicrobial evaluation, highlights the process of creating compounds with potential antimicrobial properties. The findings suggest areas for further exploration in combating microbial resistance (Shamroukh et al., 2013).

Cytotoxicity Studies

• A study focused on the synthesis, characterization, and cytotoxicity evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These compounds were tested against Ehrlich Ascites Carcinoma (EAC) cells, contributing to the research on potential anticancer agents (Hassan et al., 2014).